Cas no 894232-61-2 (2-Propenamide, 2-cyano-N-(2-ethylphenyl)-3-(3-methoxyphenyl)-)

• Product Name: 2-Propenamide, 2-cyano-N-(2-ethylphenyl)-3-(3-methoxyphenyl)-
• CAS No: 894232-61-2
• MF: C₁₉H₁₈N₂O₂
• MW: 306.358424663544
• CID: 5226591
• Update Time: 2025-10-30

2-Propenamide, 2-cyano-N-(2-ethylphenyl)-3-(3-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Propenamide, 2-cyano-N-(2-ethylphenyl)-3-(3-methoxyphenyl)-

• Inchi： 1S/C19H18N2O2/c1-3-15-8-4-5-10-18(15)21-19(22)16(13-20)11-14-7-6-9-17(12-14)23-2/h4-12H,3H2,1-2H3,(H,21,22)
• InChI Key： XTLBAVHEOHZNJU-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1CC)(=O)C(C#N)=CC1=CC=CC(OC)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Coumaric acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Hydroxycinnamic acids and derivatives Coumaric acids and derivatives

Additional information on 2-Propenamide, 2-cyano-N-(2-ethylphenyl)-3-(3-methoxyphenyl)-

Comprehensive Overview of 2-Propenamide, 2-cyano-N-(2-ethylphenyl)-3-(3-methoxyphenyl)- (CAS No. 894232-61-2)

The compound 2-Propenamide, 2-cyano-N-(2-ethylphenyl)-3-(3-methoxyphenyl)-, identified by its CAS No. 894232-61-2, is a specialized organic molecule with significant potential in various industrial and research applications. This article delves into its chemical properties, synthesis methods, and emerging uses, while addressing common queries and trends in the field of advanced chemical compounds.

Chemically, 2-Propenamide, 2-cyano-N-(2-ethylphenyl)-3-(3-methoxyphenyl)- belongs to the acrylamide derivatives family, characterized by the presence of a cyano group and methoxyphenyl substituents. These functional groups contribute to its unique reactivity and make it a valuable intermediate in organic synthesis. Researchers often explore its role in polymerization reactions and as a precursor for more complex molecules.

In recent years, the demand for specialized acrylamides like 2-Propenamide, 2-cyano-N-(2-ethylphenyl)-3-(3-methoxyphenyl)- has surged due to their applications in material science and pharmaceuticals. A growing trend in green chemistry has also prompted investigations into eco-friendly synthesis routes for this compound, aligning with global sustainability goals. This aligns with frequent searches for "sustainable acrylamide synthesis" and "bio-based chemical intermediates" in scientific literature.

The compound's structural features, particularly the 2-ethylphenyl and 3-methoxyphenyl moieties, have drawn attention in medicinal chemistry research. While not a drug itself, its scaffold appears in studies targeting various biological pathways, reflecting the popularity of searches like "acrylamide derivatives in drug discovery". However, it's crucial to note that thorough toxicological assessments are necessary before any therapeutic applications.

From an industrial perspective, CAS No. 894232-61-2 has shown promise in specialty polymer formulations. Its ability to modify polymer properties makes it relevant for advanced material development, particularly in coatings and adhesives. This connects with trending topics such as "high-performance polymer additives" and "next-generation material science", which dominate current discussions in chemical engineering forums.

Analytical characterization of 2-Propenamide, 2-cyano-N-(2-ethylphenyl)-3-(3-methoxyphenyl)- typically involves advanced techniques like NMR spectroscopy, mass spectrometry, and HPLC analysis. These methods verify purity and structure, addressing common quality control concerns in chemical manufacturing. The compound's stability under various conditions is another frequent research topic, particularly for storage and handling considerations.

In the context of intellectual property, several patents mention derivatives of this compound, reflecting its commercial potential. This aligns with growing interest in "chemical patent landscapes" and "innovation in specialty chemicals". However, the exact applications in these patents often remain confidential, highlighting the competitive nature of this research area.

Environmental fate studies of 2-Propenamide, 2-cyano-N-(2-ethylphenyl)-3-(3-methoxyphenyl)- are limited but important, given increasing regulatory focus on chemical safety. Researchers are investigating its biodegradation pathways and potential ecological impacts, responding to public concerns about "chemical environmental persistence" and "green alternatives in industry".

The global market for specialized acrylamides including CAS No. 894232-61-2 shows steady growth, driven by demand from Asia-Pacific and North American regions. Market analysts frequently search for "acrylamide derivative market trends" and "specialty chemicals growth projections", indicating strong commercial interest in these compounds.

Future research directions for 2-Propenamide, 2-cyano-N-(2-ethylphenyl)-3-(3-methoxyphenyl)- may explore its potential in nanotechnology applications and as a building block for functional materials. The intersection of "organic chemistry" and "nanomaterial design" represents a particularly exciting frontier, with numerous publications and grants focusing on this area.

For laboratories working with this compound, proper handling protocols are essential despite its non-classified status. This includes standard precautions for organic compounds, addressing common queries about "chemical safety in research labs" and "best practices for handling specialty chemicals" that frequently appear in safety training discussions.

In summary, 2-Propenamide, 2-cyano-N-(2-ethylphenyl)-3-(3-methoxyphenyl)- (CAS No. 894232-61-2) represents an interesting case study in the evolution of specialty chemicals. Its multifaceted applications and research potential continue to generate interest across scientific and industrial communities, making it a compound worth watching in coming years.